RIVASTIGMINE
RIVASTIGMINE
A carbamate-derived reversible CHOLINESTERASE INHIBITOR that is selective for the CENTRAL NERVOUS SYSTEM and is used for the treatment of DEMENTIA in ALZHEIMER DISEASE and PARKINSON DISEASE.
Brand Name:
Vulcanchem
CAS No.:
105601-20-5
VCID:
VC0010328
InChI:
InChI=1S/C14H22N2O2/c1-6-16(5)14(17)18-13-9-7-8-12(10-13)11(2)15(3)4/h7-11H,6H2,1-5H3
SMILES:
CCN(C)C(=O)OC1=CC=CC(=C1)C(C)N(C)C
Molecular Formula:
C14H22N2O2
Molecular Weight:
250.34 g/mol
RIVASTIGMINE
CAS No.: 105601-20-5
Main Products
VCID: VC0010328
Molecular Formula: C14H22N2O2
Molecular Weight: 250.34 g/mol
| CAS No. | 105601-20-5 |
|---|---|
| Product Name | RIVASTIGMINE |
| Molecular Formula | C14H22N2O2 |
| Molecular Weight | 250.34 g/mol |
| IUPAC Name | [3-[1-(dimethylamino)ethyl]phenyl] N-ethyl-N-methylcarbamate |
| Standard InChI | InChI=1S/C14H22N2O2/c1-6-16(5)14(17)18-13-9-7-8-12(10-13)11(2)15(3)4/h7-11H,6H2,1-5H3 |
| Standard InChIKey | XSVMFMHYUFZWBK-UHFFFAOYSA-N |
| SMILES | CCN(C)C(=O)OC1=CC=CC(=C1)C(C)N(C)C |
| Canonical SMILES | CCN(C)C(=O)OC1=CC=CC(=C1)C(C)N(C)C |
| Description | A carbamate-derived reversible CHOLINESTERASE INHIBITOR that is selective for the CENTRAL NERVOUS SYSTEM and is used for the treatment of DEMENTIA in ALZHEIMER DISEASE and PARKINSON DISEASE. |
| Synonyms | (S)-N-ethyl-3-((1-dimethyl-amino)ethyl)-N-methylphenylcarbamate 713, ENA 713, SDZ ENA ENA 713 ENA 713, SDZ ENA-713 ENA713 Exelon Hydrogen Tartrate, Rivastigmine rivastigmine Rivastigmine Hydrogen Tartrate RivastigmineTartrate SDZ ENA 713 Tartrate, Rivastigmine Hydrogen |
| PubChem Compound | 5077 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume